Cas no 13657-89-1 (2-methyl-2-(thiophen-3-yl)-1,3-dioxolane)

• Product Name: 2-methyl-2-(thiophen-3-yl)-1,3-dioxolane
• CAS No: 13657-89-1
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 2915738
• Update Time: 2025-06-21

2-methyl-2-(thiophen-3-yl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-methyl-2-(3-thienyl)-
• 2-methyl-2-(thiophen-3-yl)-1,3-dioxolane

• Inchi： 1S/C8H10O2S/c1-8(9-3-4-10-8)7-2-5-11-6-7/h2,5-6H,3-4H2,1H3
• InChI Key： QDYJVCRXKGWCDL-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C1C=CSC=1

Additional information on 2-methyl-2-(thiophen-3-yl)-1,3-dioxolane

2-Methyl-2-(Thiophen-3-yl)-1,3-dioxolane (CAS No. 13657-89-1): An Overview of Its Properties and Applications

2-Methyl-2-(thiophen-3-yl)-1,3-dioxolane (CAS No. 13657-89-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive molecular structure, which includes a thiophene ring and a 1,3-dioxolane moiety. The combination of these functional groups endows the molecule with a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of 2-methyl-2-(thiophen-3-yl)-1,3-dioxolane is C₉H₁₀O₂S, and its molecular weight is approximately 186.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of thiophene with appropriate precursors followed by ring closure to form the dioxolane structure. This synthetic route has been extensively studied and optimized to ensure high yields and purity.

In terms of physical properties, 2-methyl-2-(thiophen-3-yl)-1,3-dioxolane is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The chemical reactivity of 2-methyl-2-(thiophen-3-yl)-1,3-dioxolane is influenced by its functional groups. The thiophene ring provides electron-rich characteristics, making the molecule susceptible to electrophilic substitution reactions. The 1,3-dioxolane moiety, on the other hand, can undergo ring-opening reactions under appropriate conditions, such as acid catalysis or nucleophilic attack. These properties make the compound a useful intermediate in the synthesis of more complex molecules.

In the context of pharmaceutical research, 2-methyl-2-(thiophen-3-yl)-1,3-dioxolane has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as a scaffold for designing compounds with specific biological activities. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anti-cancer properties. One notable study published in the Journal of Medicinal Chemistry reported that certain derivatives exhibited potent inhibitory effects on cancer cell proliferation without significant cytotoxicity to normal cells.

Beyond pharmaceutical applications, 2-methyl-2-(thiophen-3-yl)-1,3-dioxolane has also found use in materials science. Its unique combination of aromatic and heterocyclic functionalities makes it an attractive candidate for the synthesis of advanced polymers and materials with tailored properties. Researchers have utilized this compound to create polymers with enhanced mechanical strength and thermal stability, which have potential applications in areas such as electronics and coatings.

The environmental impact of 2-methyl-2-(thiophen-3-yl)-1,3-dioxolane has also been a subject of interest. Studies have shown that the compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This characteristic makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, 2-methyl-2-(thiophen-3-yl)-1,3-dioxolane (CAS No. 13657-89-1) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and favorable properties make it an attractive candidate for further exploration and development. As research in these fields continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility and impact.